Cas no 2411288-20-3 (N-1-(oxan-4-yl)propan-2-ylbut-2-ynamide)

• Product Name: N-1-(oxan-4-yl)propan-2-ylbut-2-ynamide
• CAS No: 2411288-20-3
• Molecular Formula: C₁₂H₁₉NO₂
• Molecular Weight: 209.2847635746
• CID: 5453922
• PubChem ID: 146083766

N-1-(oxan-4-yl)propan-2-ylbut-2-ynamide Properties

Names and Identifiers

• N-[1-Methyl-2-(tetrahydro-2H-pyran-4-yl)ethyl]-2-butynamide
• EN300-26573866
• Z2013766747
• N-[1-(Oxan-4-yl)propan-2-yl]but-2-ynamide
• 2411288-20-3
• N-1-(oxan-4-yl)propan-2-ylbut-2-ynamide

• InChIKey： CCVUWGUNZACOIF-UHFFFAOYSA-N
• Inchi： 1S/C12H19NO2/c1-3-4-12(14)13-10(2)9-11-5-7-15-8-6-11/h10-11H,5-9H2,1-2H3,(H,13,14)
• SMILES： O1CCC(CC1)CC(C)NC(C#CC)=O

Computed Properties

• Exact Mass: 209.141578849g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 209.141578849g/mol
• Heavy Atom Count: 15
• Complexity: 268
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• pka: 12.24±0.46(Predicted)
• Density: 1.009±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines